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Compound of Interest

Compound Name: Lorglumide Sodium

CAS No.: 1021868-76-7

Cat. No.: B053876

Get Quote

Executive Summary
Lorglumide Sodium (CR-1409) is a potent, non-peptide antagonist highly selective for the

Cholecystokinin A (CCK-A or CCK1) receptor.[1] Unlike early peptide-based antagonists (e.g.,

proglumide), Lorglumide exhibits nanomolar affinity and high metabolic stability, making it a

critical tool for dissecting CCK-mediated signaling in pancreatic exocrine function, gallbladder

motility, and satiety regulation.

This guide details the standard operating procedures (SOPs) for the in vitro characterization of

Lorglumide Sodium, focusing on physicochemical handling, radioligand binding profiling, and

functional antagonism assays in pancreatic acini.

Physicochemical Profile & Reagent Preparation
Technical Note: Lorglumide is supplied as a sodium salt to improve aqueous solubility. Proper

handling of stock solutions is critical to prevent precipitation or degradation during serial

dilutions.
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Solubility & Stock Formulation
Solvent System Max Solubility Storage Stability Application Notes

Water (ddH₂O) ~100 mg/mL -20°C (1 month)

Ideal for acute

functional assays to

avoid solvent toxicity.

DMSO ~90 mg/mL -80°C (6 months)
Preferred for long-

term library storage.

Methanol ~28 mg/mL -20°C (1 month)

Use for chemical

analysis (HPLC/MS);

evaporate before

bioassay.

Preparation Protocol
Stock Solution (10 mM): Dissolve 4.81 mg of Lorglumide Sodium (MW: 481.39 g/mol ) in

1.0 mL of sterile ddH₂O or DMSO. Vortex for 30 seconds.

Working Solutions: Dilute stock 1:1000 in assay buffer to achieve 10 µM. Perform serial 1:10

dilutions to generate a concentration range (e.g., 1 nM – 10 µM).

QC Check: Verify clarity. If using DMSO stocks in cell assays, ensure final DMSO

concentration is <0.1% to prevent non-specific cytotoxicity.

Mechanism of Action & Signaling Pathway
Lorglumide functions as a competitive antagonist at the CCK-A receptor, a Gq-coupled GPCR.

Under physiological conditions, CCK binding triggers the hydrolysis of PIP2 by Phospholipase

C (PLC), generating IP3 and mobilizing intracellular Calcium (

), which drives amylase secretion. Lorglumide blocks this cascade at the receptor level.

Visualization: CCK-A Signaling Blockade
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Figure 1: Signal transduction pathway of the CCK-A receptor showing the competitive inhibition

locus of Lorglumide Sodium against agonist CCK-8.

Pharmacodynamic Profiling: Protocols
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To validate Lorglumide Sodium, researchers must demonstrate both high affinity binding and

functional inhibition of downstream effects.

Protocol A: Competitive Radioligand Binding Assay
Objective: Determine the inhibition constant (

) of Lorglumide for the CCK-A receptor. System: Rat pancreatic acini membranes (rich in CCK-
A) or CHO-CCK1 stable cell lines.

Workflow:

Membrane Preparation: Homogenize pancreatic tissue in ice-cold sucrose buffer (20 mM

Tris-HCl, 250 mM sucrose, pH 7.4). Centrifuge at 1,000 x g (10 min) to remove debris, then

40,000 x g (30 min) to pellet membranes.

Incubation:

Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.2% BSA, 0.1 mg/mL Bacitracin (protease

inhibitor), pH 7.4.

Ligand: 50 pM [¹²⁵I]-CCK-8 (Bolton-Hunter labeled).

Competitor: Lorglumide Sodium (10⁻¹¹ M to 10⁻⁵ M).

Condition: Incubate for 60 minutes at 25°C.

Termination: Rapid filtration through Whatman GF/B filters pre-soaked in 0.3%

polyethyleneimine (PEI) to reduce non-specific binding.

Quantification: Wash filters 3x with ice-cold buffer. Count radioactivity in a gamma counter.

Data Analysis: Plot % Specific Binding vs. Log[Lorglumide]. Calculate

using non-linear regression.

Expected

: ~50–130 nM (CCK-A).
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Selectivity:

for CCK-B (brain cortex) should be >3,000 nM.

Protocol B: Functional Amylase Secretion Assay
Objective: Confirm Lorglumide antagonizes CCK-induced exocytosis. System: Freshly isolated

rat pancreatic acini.

Workflow Visualization:
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Figure 2: Experimental workflow for assessing functional antagonism of amylase secretion in

isolated pancreatic acini.

Detailed Methodology:

Isolation: Digest rat pancreas with Collagenase Type IV (100 U/mL) in Krebs-Henseleit buffer

(KHB) for 60 min at 37°C. Disperse mechanically and filter through 150 µm nylon mesh.

Equilibration: Resuspend acini in KHB + 0.1% BSA. Pre-incubate with Lorglumide (various

concentrations) for 15 minutes.

Stimulation: Add CCK-8 (typically 100 pM, the

for secretion) and incubate for 30 minutes at 37°C.

Measurement: Centrifuge samples. Assay supernatant for amylase activity using a starch-

based substrate (e.g., Phadebas reagent).

Validation: Lorglumide should shift the CCK-8 dose-response curve to the right (competitive

antagonism) without suppressing maximal secretion at high agonist loads.
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Quantitative Benchmarks
When characterizing Lorglumide Sodium, experimental data should align with established

literature values. Significant deviations suggest assay drift or compound degradation.

Parameter Metric
Reference
Value (CCK-A)

Reference
Value (CCK-B)

Significance

Binding Affinity 50 – 130 nM > 3,000 nM

Demonstrates

~60-fold

selectivity for

CCK-A [1].

Antagonism

Potency
7.31 ± 0.45 N/A

Schild plot slope

should be ~1.0,

indicating

competitive

inhibition [2].

Functional

Inhibition (Amylase) ~200 nM N/A

Potency in

functional assays

is often slightly

lower than

binding assays

due to receptor

reserve.

Selectivity & Specificity
Lorglumide is defined by its selectivity profile.[2] In validation assays, it is critical to distinguish it

from non-selective antagonists (like proglumide) or CCK-B selective antagonists.

CCK-A (Pancreas/Gallbladder): High Affinity.[2][3] Lorglumide blocks sulfated CCK-8 binding.

CCK-B (Brain/Gastrin): Low Affinity. Lorglumide has negligible effect on gastrin-induced acid

secretion compared to specific CCK-B antagonists.
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Non-Specific Targets: Lorglumide does not inhibit carbachol- or bombesin-induced amylase

secretion, confirming that its action is strictly limited to the CCK receptor machinery [2].
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[https://www.benchchem.com/product/b053876/docs#technical-guide-in-vitro-
characterization-of-lorglumide-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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